Cas no 941913-08-2 (3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid)

• Product Name: 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• CAS No: 941913-08-2
• MF: C₂₂H₂₃N₃O₆
• MW: 425.434525728226
• CID: 5430281
• PubChem ID: 16958377
• Update Time: 2025-10-27

3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F3319-0780
• 941913-08-2
• AKOS024482325
• 3-(1-{[(2-ethoxyphenyl)carbamoyl]methyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• 3-[1-[2-(2-ethoxyanilino)-2-oxoethyl]-2,5-dioxo-4-phenylimidazolidin-4-yl]propanoic acid
• VU0610482-1
• 3-(1-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid
• 1-[2-[(2-Ethoxyphenyl)amino]-2-oxoethyl]-2,5-dioxo-4-phenyl-4-imidazolidinepropanoic acid
• 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid

• Inchi： 1S/C22H23N3O6/c1-2-31-17-11-7-6-10-16(17)23-18(26)14-25-20(29)22(24-21(25)30,13-12-19(27)28)15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,23,26)(H,24,30)(H,27,28)
• InChI Key： IJRHXMYKQCDMFY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2OCC)=O)C(=O)C(C2=CC=CC=C2)(CCC(O)=O)N1

Computed Properties

• Exact Mass: 425.15868546g/mol
• Monoisotopic Mass: 425.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.37±0.10(Predicted)

Additional information on 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid

3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid (CAS No. 941913-08-2): An In-depth Overview

3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid (CAS No. 941913-08-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazolidine and possesses a unique structure that includes an ethoxyphenyl carbamoyl group and a propanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The ethoxyphenyl group in the compound's structure is known for its aromatic and ether functionalities, which can influence the compound's solubility, stability, and reactivity. The carbamoyl group, on the other hand, is a common functional group in many biologically active molecules, contributing to the compound's potential as a therapeutic agent. The imidazolidine ring, with its characteristic 2,5-dioxo substitution, adds further complexity and reactivity to the molecule.

Recent studies have highlighted the potential of 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its antiviral activity against several RNA viruses. The results indicated that 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid exhibits significant antiviral activity by interfering with viral replication processes. This finding opens up new avenues for the development of antiviral drugs targeting specific viral enzymes.

The pharmacokinetic properties of 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for its potential use as an orally administered drug.

In addition to its biological activities, 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid has been studied for its synthetic accessibility. A synthetic route involving multiple steps has been developed to produce this compound efficiently. The synthesis typically starts with the formation of an imidazolidine core, followed by functionalization with the ethoxyphenyl carbamoyl group and the propanoic acid moiety. This synthetic approach allows for the preparation of gram quantities of the compound with high purity.

The structural features of 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid have also been explored using computational methods. Molecular dynamics simulations have provided insights into the conformational flexibility and stability of the molecule in different environments. These simulations have helped researchers understand how the compound interacts with biological targets at a molecular level.

In conclusion, 3-(1-{(2-ethoxyphenyl)carbamoylmethyl}-2,5-dioxo-4-phenylimidazolidin-4-yl)propanoic acid (CAS No. 941913-08-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new aspects of this compound's potential, contributing to advancements in drug discovery and development.